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1-azido-4-iodobutane handling safety
precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Chemical Identity and Basic Properties

The table below summarizes the basic identifying information and known properties for 1-azide-4-

iodobutane.
Property Value /| Description
CAS Number 148759-55-1 [1]
Molecular Formula CaHsINs [1]
Molecular Weight 225.032 g/mol [1]
IUPAC Name Butane, 1-azido-4-iodo- [1]
Appearance Not Available (N/A) [1]
Melting/Boiling Point N/A[1]
Density & Flash Point N/A [1]
Hazard Codes & Statements N/A[1]
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Safety Data and Handling Precautions

The specific hazards of 1-azido-4-iodobutane are not fully classified in the searched literature. The
available Safety Data Sheet (SDS) simply states it is for industry use only [1]. The following workflow
outlines the critical precautionary principle for handling this chemical, based on the properties of its

functional groups.

(Handle 1-azido-4—iodobutane)

Contains Organic Azide Group
(-N3)

Inherent Risk of
Explosive Decomposition

Key Precaution:
Assume Shock & Friction Sensitivity

Core Safety Measures

Use blunt, non-sparking tools Work behind a safety shield Avoid heat, friction, Keep quantities minimal
(e.g., Teflon spatula) in a fume hood and mechanical shock at all times

Click to download full resolution via product page

Key Synthetic Use and Contextual Hazard
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The primary research use found for 1-azido-4-iodobutane is in the one-pot synthesis of trisubstituted

triazenes from Grignard reagents [2]. This reaction involves an intramolecular cyclization step.

e Context from Related Compounds: While specific shock-sensitivity data for 1-azido-4-iodobutane
is missing, the related compound iodine azide (INs) is a well-known explosive yellow solid that is
highly shock- and friction-sensitive [3]. Furthermore, polymer-bound iodine azide was developed
specifically to provide a safer, stable, and storable alternative for 1,2-azido-iodination reactions,
underscoring the potential dangers of simple azido-iodine compounds [4].

FAQ for Researchers

Q1: What is the most critical safety precaution when working with 1-azido-4-iodobutane? The most
critical precaution is to treat it as potentially explosive. You must assume it is shock- and friction-sensitive.

Always use minimal quantities and work behind a safety shield in a fume hood.

Q2: Where can I find a complete Safety Data Sheet (SDS) for this compound? The SDS referenced in
the search results is from 2017 and lacks detailed hazard information [1]. You must contact the chemical

supplier directly to obtain the most recent and comprehensive SDS.

Q3: Are there safer alternatives for introducing azide and iodine groups? Yes. The literature mentions
polymer-bound iodine azide as a stable and storable reagent for azido-iodination reactions, which is safer

and more convenient for automated synthesis [4].

Key Recommendations Summary

Due to the lack of specific data, a precautionary approach is essential.

e Treat as Energetic: Assume 1-azido-4-iodobutane possesses explosive hazards similar to other
organic azides and iodine azide compounds.

¢ Prioritize Engineering Controls: Always use a fume hood and safety shields.

e Minimize Risks: Keep quantities small, use non-metallic tools, and avoid any actions that could
cause friction or impact.

e Consult Original Source: Obtain and thoroughly review the SDS from your chemical supplier before
beginning work.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3666346#1-azido-4-

iodobutane-handling-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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